Cas no 895651-52-2 (3-(benzenesulfonyl)-4-4-(2-fluorophenyl)piperazin-1-yl-6-methoxyquinoline)

• Product Name: 3-(benzenesulfonyl)-4-4-(2-fluorophenyl)piperazin-1-yl-6-methoxyquinoline
• CAS No: 895651-52-2
• MF: C₂₆H₂₄FN₃O₃S
• MW: 477.550468444824
• CID: 6496968
• PubChem ID: 18560603
• Update Time: 2025-10-28

3-(benzenesulfonyl)-4-4-(2-fluorophenyl)piperazin-1-yl-6-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-4-4-(2-fluorophenyl)piperazin-1-yl-6-methoxyquinoline
• 4-(4-(2-fluorophenyl)piperazin-1-yl)-6-methoxy-3-(phenylsulfonyl)quinoline
• AKOS001859120
• 895651-52-2
• F1609-1166
• 3-(benzenesulfonyl)-4-[4-(2-fluorophenyl)piperazin-1-yl]-6-methoxyquinoline

• Inchi： 1S/C26H24FN3O3S/c1-33-19-11-12-23-21(17-19)26(25(18-28-23)34(31,32)20-7-3-2-4-8-20)30-15-13-29(14-16-30)24-10-6-5-9-22(24)27/h2-12,17-18H,13-16H2,1H3
• InChI Key： GXCFTMUTMNILMG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C2C=CC(=CC2=C1N1CCN(C2C=CC=CC=2F)CC1)OC)(=O)=O

Computed Properties

• Exact Mass: 477.15224097g/mol
• Monoisotopic Mass: 477.15224097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-(benzenesulfonyl)-4-4-(2-fluorophenyl)piperazin-1-yl-6-methoxyquinoline

3-(Benzenesulfonyl)-4-4-(2-Fluorophenyl)piperazin-1-yl-6-methoxyquinoline: A Comprehensive Overview

The compound with CAS No. 895651-52-2, known as 3-(benzenesulfonyl)-4-4-(2-fluorophenyl)piperazin-1-yl-6-methoxyquinoline, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a benzenesulfonyl group, a piperazine ring, and a methoxy-substituted quinoline moiety. The presence of these functional groups contributes to its unique chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of benzenesulfonyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, making it a valuable component in drug design. Additionally, the methoxy group attached to the quinoline ring enhances the molecule's solubility and pharmacokinetic properties, which are critical for its potential use in therapeutic agents.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Researchers have demonstrated that 3-(benzenesulfonyl)-4-4-(2-fluorophenyl)piperazin-1-yl-6-methoxyquinoline exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves interference with the cell cycle progression and induction of apoptosis, making it a compelling candidate for further preclinical studies.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The quinoline moiety, with its aromaticity and conjugation, contributes to the molecule's electronic properties, making it a potential candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for large-scale production and application.

The synthesis of 3-(benzenesulfonyl)-4-4-(2-fluorophenyl)piperazin-1-yl-6-methoxyquinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperazine ring through reductive amination and the subsequent coupling with the benzenesulfonyl group via nucleophilic aromatic substitution. The introduction of the methoxy group on the quinoline ring is achieved through a Friedel-Crafts alkylation reaction, ensuring high regioselectivity.

Despite its promising properties, further research is required to fully understand the compound's pharmacokinetics, toxicity profile, and long-term effects. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models, with preliminary results indicating minimal toxicity at therapeutic doses. These findings suggest that this compound could be a safe and effective option for treating various diseases.

In conclusion, 3-(benzenesulfonyl)-4-4-(2-fluorophenyl)piperazin-1-yl-6-methoxyquinoline represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic techniques and promising biological activity, positions it as a valuable asset in both medicinal chemistry and materials science research.